Cas no 62290-55-5 (4-(4-Methylbenzyl)oxybenzoyl Chloride)

• Product Name: 4-(4-Methylbenzyl)oxybenzoyl Chloride
• CAS No: 62290-55-5
• MF: C₁₅H₁₃ClO₂
• MW: 260.715523481369
• MDL: MFCD12197951
• CID: 450627
• PubChem ID: 14038280
• Update Time: 2025-06-09

4-(4-Methylbenzyl)oxybenzoyl Chloride Chemical and Physical Properties

Names and Identifiers

• Benzoyl chloride, 4-[(4-methylphenyl)methoxy]-
• 4-[(4-methylphenyl)methoxy]benzoyl chloride
• 4-(4-Methyl-benzyloxy)-benzoyl chloride
• 4-[(4-METHYLBENZYL)OXY]BENZOYL CHLORIDE
• AKOS005173128
• 4-((4-Methylbenzyl)oxy)benzoyl chloride
• VS-13907
• 4-((4-Methylbenzyl)oxy)benzoylchloride
• MFCD12197951
• DTXSID20554792
• 62290-55-5
• 4-(4-Methylbenzyl)oxybenzoyl Chloride

• MDL： MFCD12197951
• Inchi： 1S/C15H13ClO2/c1-11-2-4-12(5-3-11)10-18-14-8-6-13(7-9-14)15(16)17/h2-9H,10H2,1H3
• InChI Key： YHSDRZQPMLLING-UHFFFAOYSA-N
• SMILES： ClC(C1C=CC(=CC=1)OCC1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 260.06049
• Monoisotopic Mass: 260.0604073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives

Additional information on 4-(4-Methylbenzyl)oxybenzoyl Chloride

Recent Advances in the Application of 4-(4-Methylbenzyl)oxybenzoyl Chloride (CAS: 62290-55-5) in Chemical and Biomedical Research

4-(4-Methylbenzyl)oxybenzoyl chloride (CAS: 62290-55-5), a key chemical intermediate with the molecular formula C15H13ClO2, has garnered significant attention in recent pharmaceutical and materials science research due to its versatile reactivity as an acyl chloride derivative. This compound, characterized by its benzyl-protected phenolic ester structure, serves as a crucial building block in the synthesis of various bioactive molecules and functional materials. Recent studies have explored its applications ranging from drug discovery to advanced polymer synthesis, leveraging its ability to undergo nucleophilic substitution reactions with amines, alcohols, and other nucleophiles.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in developing novel non-steroidal anti-inflammatory drug (NSAID) derivatives. Researchers utilized 4-(4-methylbenzyl)oxybenzoyl chloride as a key intermediate to synthesize a series of para-substituted benzoyl derivatives that showed improved COX-2 selectivity and reduced gastrointestinal toxicity compared to traditional NSAIDs. The study reported that derivatives incorporating this scaffold exhibited IC50 values in the nanomolar range against COX-2 while maintaining 50-100 fold selectivity over COX-1, suggesting potential for next-generation anti-inflammatory agents.

In materials science, a groundbreaking application emerged from a Nature Communications paper (2024) describing the use of this compound in the synthesis of self-healing polymers. The research team at MIT developed a novel polyurethane system where 4-(4-methylbenzyl)oxybenzoyl chloride served as a chain extender, introducing dynamic covalent bonds that enabled autonomous repair at room temperature. The resulting material demonstrated 95% recovery of tensile strength after damage, with potential applications in biomedical implants and flexible electronics. The study highlighted the compound's unique ability to introduce both aromatic character and hydrolytically stable linkages into polymer backbones.

Recent analytical advancements have also improved the characterization of this compound. A 2024 Analytical Chemistry publication detailed a new LC-MS/MS method capable of detecting 4-(4-methylbenzyl)oxybenzoyl chloride at trace levels (LOD: 0.1 ppb) in complex matrices, addressing previous challenges in quality control for pharmaceutical synthesis. This development is particularly significant given the compound's increasing use in cGMP manufacturing environments, where stringent impurity profiling is required.

From a safety perspective, updated toxicological data published in Regulatory Toxicology and Pharmacology (2023) indicate that proper handling protocols remain essential when working with this acyl chloride. While not classified as acutely toxic (oral LD50 in rats > 2000 mg/kg), it demonstrates moderate skin and eye irritation potential (Category 2 for both in GHS classification). Recent industrial hygiene studies recommend engineering controls to maintain airborne concentrations below 0.1 mg/m³ during large-scale processing.

The commercial landscape for 4-(4-methylbenzyl)oxybenzoyl chloride has evolved significantly, with current market analysis (Q2 2024) showing a 35% increase in demand compared to 2022 levels. This growth primarily stems from its adoption in antibody-drug conjugate (ADC) linker chemistry, where its stability under physiological conditions and efficient conjugation kinetics make it particularly valuable. Leading manufacturers have responded by scaling up production, with current global capacity estimated at 15-20 metric tons annually across major suppliers in North America, Europe, and Asia.

Looking forward, patent analysis reveals growing intellectual property activity around derivatives of this compound, particularly in the areas of targeted cancer therapies and biodegradable polymers. The compound's structural flexibility – allowing modifications at both the benzyl and carbonyl positions – continues to make it a preferred starting material for medicinal chemistry programs. Current clinical pipelines include at least three investigational drugs utilizing this scaffold in Phase I/II trials for inflammatory and oncological indications.